![molecular formula C13H20N2O3 B2446146 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid CAS No. 1259992-14-7](/img/structure/B2446146.png)
2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid, also known as CGP-12177, is a selective β-adrenoceptor antagonist that has been widely used in scientific research. It was first synthesized in the 1970s and has since been used in various studies to investigate the role of β-adrenoceptors in different physiological and pathological conditions.
Mechanism of Action
2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid acts as a selective β-adrenoceptor antagonist, which means that it blocks the effects of the neurotransmitter epinephrine on β-adrenoceptors. This leads to a decrease in heart rate and blood pressure, as well as a reduction in the release of glucose from the liver.
Biochemical and physiological effects:
2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid has been shown to have a number of biochemical and physiological effects. For example, it has been shown to reduce the activity of the renin-angiotensin-aldosterone system, which is involved in the regulation of blood pressure. It has also been shown to increase insulin sensitivity and improve glucose tolerance in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid in lab experiments is its selectivity for β-adrenoceptors, which allows researchers to investigate the specific effects of blocking these receptors. However, one limitation is that 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid is not widely available and can be expensive to synthesize.
Future Directions
There are several future directions for research on 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid. One area of interest is the investigation of its effects on the central nervous system, including its potential as a treatment for anxiety and depression. Another area of interest is the development of more selective β-adrenoceptor antagonists that could be used to target specific subtypes of these receptors. Additionally, further studies are needed to evaluate the long-term effects of 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid on cardiovascular and metabolic health.
Synthesis Methods
The synthesis of 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid involves several steps, including the reaction of 4-hydroxy-3-nitrobenzyl alcohol with 3-dimethylaminopropyl chloride to form the corresponding chloride, which is then reacted with glycine to form 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid. The synthesis of 2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid is complex and requires expertise in organic synthesis.
Scientific Research Applications
2-Amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid has been used in various scientific research applications, including the investigation of the role of β-adrenoceptors in cardiovascular diseases, diabetes, and obesity. It has also been used in studies to evaluate the effects of β-adrenoceptor antagonists on the central nervous system, including anxiety and depression.
properties
IUPAC Name |
2-amino-2-[4-[3-(dimethylamino)propoxy]phenyl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O3/c1-15(2)8-3-9-18-11-6-4-10(5-7-11)12(14)13(16)17/h4-7,12H,3,8-9,14H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMVZWRFACMKHHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCOC1=CC=C(C=C1)C(C(=O)O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 53419125 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.